10.1039/C3CP51833G | Preparation of superhydrophobic, long-neck vase-like polymer surfaces

Preparation of superhydrophobic, long-neck vase-like polymer surfaces

Physical Chemistry Chemical Physics Pub Date: 2013-05-24 DOI: 10.1039/C3CP51833G

Abstract

Polymer surfaces comprising nanopillars with various geometries were prepared by nanoimprinting the surface using anodic aluminium oxide templates. In particular, a simple fabrication method for long-neck vase-like stepped nanopillars was established, and the surface showed considerable enhancement in the water contact angle, for example from 95.7° to 150.6° for the polystyrene surface. This enhanced hydrophobicity could be explained by the desirable reduction in the area of the solid–liquid interface and reduced sticking between the nanopillars.

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Journal Name：Physical Chemistry Chemical Physics

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